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Compound of Interest

Compound Name: 1,3-Dimethyl-1-cyclohexene

Cat. No.: B8734636 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the physical properties of 1,3-Dimethyl-1-
cyclohexene, a cyclic alkene of interest to researchers, scientists, and professionals in the

field of drug development and fine chemical synthesis. This document outlines its key

physicochemical characteristics, including boiling point and density, supported by detailed

experimental methodologies.

Core Physical Properties of 1,3-Dimethyl-1-
cyclohexene
1,3-Dimethyl-1-cyclohexene, with the chemical formula C₈H₁₄ and a molecular weight of

110.20 g/mol , is a flammable, colorless liquid.[1][2][3][4] A comprehensive summary of its key

physical properties is presented below.

Quantitative Data Summary
The physical properties of 1,3-Dimethyl-1-cyclohexene have been reported across various

sources. The following table provides a consolidated view of these values for easy comparison.
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Physical Property Value Source

Boiling Point 127.05 °C ChemicalBook[5][6]

137 °C Stenutz[7]

138–140 °C (estimated) Vulcanchem[2]

400.2 K (127.05 °C) NIST WebBook[8]

Density 0.7991 g/mL ChemicalBook[5][6]

0.802 g/mL Stenutz[7]

0.81 g/cm³ (predicted) Vulcanchem[2]

Molar Mass 110.20 g/mol PubChem[1]

Molecular Formula C₈H₁₄ PubChem[1]

CAS Number 2808-76-6 NIST WebBook[3]

Experimental Protocols for Property Determination
Accurate determination of physical properties is crucial for the application and handling of

chemical compounds. The following sections detail the standard methodologies for measuring

the boiling point and density of liquid hydrocarbons like 1,3-Dimethyl-1-cyclohexene.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[9] For organic compounds such as 1,3-Dimethyl-1-cyclohexene, several methods

can be employed for accurate measurement.[9]

1. Simple Distillation Method:

This method is suitable when a relatively larger sample volume (at least 5 mL) is available.[9]

[10]

Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source.

Procedure:
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The liquid sample is placed in the distillation flask along with boiling chips to ensure

smooth boiling.

The apparatus is assembled for simple distillation.

The flask is heated, and the temperature is monitored.

The boiling point is recorded as the temperature at which the vapor temperature is

constant and condensation occurs on the thermometer bulb.[10]

2. Thiele Tube Method:

This micro-method is advantageous when only a small amount of the substance is available.

Apparatus: A Thiele tube, a small test tube, a capillary tube sealed at one end, a

thermometer, and a heat source.

Procedure:

A small amount of the liquid is placed in the small test tube.

The sealed capillary tube is inverted and placed in the test tube.

The test tube is attached to the thermometer and placed in the Thiele tube containing a

high-boiling point oil.

The Thiele tube is heated, and as the temperature rises, a stream of bubbles will emerge

from the capillary tube.

The heat is removed, and the temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.

Density Determination
Density is a fundamental physical property defined as mass per unit volume. For liquid

hydrocarbons, common methods for its determination include the use of hydrometers and

pycnometers.[11]
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1. Pycnometer Method:

This method provides high accuracy for determining the density of liquids.

Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary tube through it), a balance, and a constant temperature bath.

Procedure:

The empty pycnometer is weighed.

It is then filled with the sample liquid and placed in a constant temperature bath until it

reaches thermal equilibrium.

The pycnometer is removed, carefully dried, and weighed again to determine the mass of

the liquid.

The volume of the pycnometer is determined by repeating the procedure with a reference

substance of known density (e.g., distilled water).

The density of the sample is calculated by dividing the mass of the liquid by the volume of

the pycnometer.

Logical Workflow for Synthesis
While various synthetic routes to 1,3-Dimethyl-1-cyclohexene exist, a common approach

involves the dehydration of a corresponding alcohol. The following diagram illustrates a

generalized logical workflow for such a synthesis.
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Generalized Synthesis Workflow for 1,3-Dimethyl-1-cyclohexene

Starting Material:
1,3-Dimethylcyclohexanol

Dehydration Reaction

Acid Catalyst
(e.g., H₂SO₄, H₃PO₄)

Aqueous Workup
(Neutralization & Extraction)

Drying of Organic Layer
(e.g., with Na₂SO₄)

Purification by Distillation

Final Product:
1,3-Dimethyl-1-cyclohexene

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of 1,3-Dimethyl-1-cyclohexene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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